Cas no 62935-22-2 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester)

• Product Name: 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester
• CAS No: 62935-22-2
• MF: C₇H₇F₅O₂
• MW: 218.121299982071
• CID: 428639
• PubChem ID: 13398029
• Update Time: 2025-04-19

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester
• propan-2-yl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
• DTXSID90539314
• 62935-22-2
• SCHEMBL5886602
• NVMMSHGNRGKTAR-UHFFFAOYSA-N

• Inchi： 1S/C7H7F5O2/c1-3(2)14-6(13)4(5(8)9)7(10,11)12/h3H,1-2H3
• InChI Key： NVMMSHGNRGKTAR-UHFFFAOYSA-N
• SMILES： FC(/C(=C(\F)/F)/C(=O)OC(C)C)(F)F

Computed Properties

• Exact Mass: 218.03661
• Monoisotopic Mass: 218.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3